Cas no 114334-88-2 (Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-)

• Product Name: Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-
• CAS No: 114334-88-2
• MF: C₂₁H₂₇N₃O
• MW: 337.45858502388
• CID: 157602
• PubChem ID: 3087379
• Update Time: 2025-04-19

Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1H-pyrazolo[3,4-b]pyridin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-
• 2,6-ditert-butyl-4-(1-methyl-2H-pyrazolo[3,4-b]pyridin-3-ylidene)cyclohexa-2,5-dien-1-one
• DTXSID90921331
• 2,6-Di-tert-butyl-4-(1-methyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-ylidene)cyclohexa-2,5-dien-1-one
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1H-pyrazolo(3,4-b)pyridin-3-yl)-
• SCHEMBL10530734
• 114334-88-2
• GRPIDIKDPXUHDH-UHFFFAOYSA-N
• 3-(3,5-di-tertiary butyl-4-hydroxyphenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine
• 3-(3,5-Di-tertiary-butyl-4-hydroxyphenyl)-1-methyl-1H-pyrazolo(3,4-b)pyridine
• 2,6-Bis(1,1-dimethylethyl)-4-(1-methyl-1H-pyrazolo(3,4-b)pyridin-3-yl)phenol

• Inchi： 1S/C21H27N3O/c1-20(2,3)15-11-13(12-16(18(15)25)21(4,5)6)17-14-9-8-10-22-19(14)24(7)23-17/h8-12,25H,1-7H3
• InChI Key： GRPIDIKDPXUHDH-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C2C3=CC=CN=C3N(C)N=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 337.21561
• Monoisotopic Mass: 337.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 45.23